Cas no 1212264-92-0 (2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-N-(2-methylcyclohexyl)acetamide)

• Product Name: 2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-N-(2-methylcyclohexyl)acetamide
• CAS No: 1212264-92-0
• MF: C₂₁H₂₈N₂O
• MW: 324.459825515747
• CID: 6404140
• PubChem ID: 45897849
• Update Time: 2025-05-19

2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-N-(2-methylcyclohexyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-N-(2-methylcyclohexyl)acetamide
• 2-[2,3-dihydro-1H-inden-1-yl(prop-2-ynyl)amino]-N-(2-methylcyclohexyl)acetamide
• 1212264-92-0
• EN300-26622600
• Z431789028
• AKOS034316907

• Inchi： 1S/C21H28N2O/c1-3-14-23(20-13-12-17-9-5-6-10-18(17)20)15-21(24)22-19-11-7-4-8-16(19)2/h1,5-6,9-10,16,19-20H,4,7-8,11-15H2,2H3,(H,22,24)
• InChI Key： QSDIHVSSEMHBBK-UHFFFAOYSA-N
• SMILES： O=C(CN(CC#C)C1C2C=CC=CC=2CC1)NC1CCCCC1C

Computed Properties

• Exact Mass: 324.220163521g/mol
• Monoisotopic Mass: 324.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-N-(2-methylcyclohexyl)acetamide

Introduction to 2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-N-(2-methylcyclohexyl)acetamide and Its Applications

The compound with the CAS number 1212264-92-0 is a highly intriguing molecule known by the systematic name 2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-N-(2-methylcyclohexyl)acetamide. This complex organic molecule has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential biological activities. The presence of multiple functional groups, including an amine linkage, a propargyl group, and a cyclohexyl moiety, makes this compound a versatile scaffold for further derivatization and investigation.

In recent years, there has been a growing interest in exploring the pharmacological properties of indene derivatives. Indenes, which are aromatic heterocycles consisting of a benzene ring fused to a cyclopentane ring, have shown promise in various therapeutic applications. The specific derivative mentioned here, featuring a dihydroindene core, is particularly noteworthy for its potential to interact with biological targets in novel ways. The propargyl group introduces a site for further chemical modification, enabling the synthesis of analogs with tailored properties.

The N-(2-methylcyclohexyl)acetamide moiety adds another layer of complexity to the molecule, contributing to its solubility and metabolic stability. This structural feature is often employed in drug design to enhance pharmacokinetic profiles. The combination of these elements suggests that 2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-N-(2-methylcyclohexyl)acetamide could exhibit interesting pharmacological effects, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions.

Recent studies have highlighted the importance of indene derivatives in the development of new therapeutic agents. For instance, modifications of the indene scaffold have been explored for their potential antitumor and anti-inflammatory activities. The amine group in 1212264-92-0 provides a hydrogen bond donor/acceptor site, which is crucial for interactions with biological macromolecules such as proteins and nucleic acids. This feature makes it an attractive candidate for drug discovery efforts aimed at modulating enzyme activity or receptor binding.

The propargyl group is particularly interesting from a synthetic chemistry perspective. It can undergo various reactions such as Sonogashira coupling, allowing for the introduction of aryl or vinyl groups at this position. This versatility enables the creation of libraries of derivatives with diverse pharmacological profiles. Such libraries are invaluable in high-throughput screening (HTS) campaigns to identify lead compounds for further development.

In addition to its synthetic utility, the cyclohexyl group in N-(2-methylcyclohexyl)acetamide contributes to the overall lipophilicity of the molecule. This balance between lipophilicity and polarizability is often critical for drug efficacy and membrane permeability. Computational modeling studies have suggested that this compound may have good oral bioavailability, making it a promising candidate for further preclinical evaluation.

The biological activity of 1212264-92-0 has not yet been fully elucidated, but preliminary data suggest that it may possess inhibitory effects on certain enzymes implicated in inflammatory pathways. For example, it has shown potential as an antagonist of cyclooxygenase (COX)-2, a key enzyme involved in prostaglandin synthesis. COX inhibitors are well-known for their anti-inflammatory properties and have been widely used in treating conditions such as rheumatoid arthritis and pain syndromes.

Another area of interest is the interaction of this compound with serotonin receptors. Serotonin (5-hydroxytryptamine or 5-HT) plays a crucial role in regulating mood, sleep, appetite, and pain perception. Modulators of serotonin receptors have been extensively studied for their potential therapeutic effects in psychiatric and neurological disorders. The structural features of 1212264-92-0, particularly the indene core and amine group, suggest that it may interact with serotonin receptors or other G-protein coupled receptors (GPCRs).

The synthesis of this compound involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include the formation of the dihydroindene ring system through catalytic hydrogenation followed by functionalization with propargylamine. The introduction of the N-(2-methylcyclohexyl)acetamide group typically involves acetylation reactions under controlled conditions to ensure regioselectivity.

The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been crucial in characterizing the structure and purity of 1212264-92-0. These techniques provide detailed information about molecular connectivity and fragmentation patterns, which are essential for confirming synthetic success and identifying any impurities.

In conclusion, 1212264-92-0, or more formally 2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yamlamino)-N-(2-methylcyclohexyl)acetamide, represents an exciting opportunity for further research in medicinal chemistry. Its unique structural features offer multiple avenues for exploration both in terms of synthetic chemistry and biological activity. As our understanding of its pharmacological properties grows, it may emerge as a valuable tool for developing new therapeutic agents targeting various diseases.